6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole

• Molecular Formula: C12H16N2
• Molecular Weight: 188.27 g/mol
• IUPAC Name: 6-pyrrolidin-1-yl-2,3-dihydro-1H-indole
• InChI: InChI=1S/C12H16N2/c1-2-8-14(7-1)11-4-3-10-5-6-13-12(10)9-11/h3-4,9,13H,1-2,5-8H2
• InChI Key: NJTAKCCSSXPEAO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=CC3=C(CCN3)C=C2

Description

6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole is a chemical compound of significant interest in medicinal chemistry and drug discovery research, with the molecular formula C12H16N2. This structured fusion of indole and pyrrolidine scaffolds makes it a valuable building block for developing novel biologically active compounds . The indole nucleus is a privileged structure in pharmaceuticals, known for its diverse biological activities . It is a common scaffold in compounds investigated for various therapeutic areas, including as anti-tubercular agents . The pyrrolidine ring is a saturated nitrogen heterocycle that contributes to a molecule's three-dimensional coverage and is frequently used to explore pharmacophore space and influence stereochemistry in drug candidates . Researchers utilize this compound and its derivatives as a key intermediate in synthesizing more complex molecules. Its structure is amenable to further functionalization via multicomponent reactions, allowing for the efficient generation of diverse chemical libraries for biological screening . While specific clinical data for this exact molecule may be limited, its core components are well-established in the design of compounds with potential antiviral, anti-inflammatory, anticancer, and antimicrobial activities . This product is intended for research and development purposes in a controlled laboratory environment only. It is not for diagnostic or therapeutic use, nor for human consumption. Researchers should handle all chemicals with appropriate safety protocols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of indole derivatives with pyrrolidine in the presence of a suitable catalyst. The reaction conditions often include:

Solvent: Common solvents include dichloromethane or ethanol.

Catalyst: Acidic catalysts such as hydrochloric acid or Lewis acids like aluminum chloride.

Temperature: The reaction is usually carried out at elevated temperatures, ranging from 50°C to 100°C.

Industrial Production Methods

In an industrial setting, the production of 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control over reaction parameters, leading to higher efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into more saturated derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the indole or pyrrolidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens (chlorine, bromine) and nucleophiles (amines, thiols) are employed under various conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield indole-2,3-dione derivatives, while substitution reactions can produce a wide range of functionalized indoles.

Scientific Research Applications

Scientific Research Applications

• Chemistry This compound serves as a versatile intermediate in the synthesis of more complex molecules.
• Biology 6-(Pyrrolidin-1-yl)-2,3-dihydro-1H-indole-2,3-dione exhibits various biological activities, including antimicrobial, antiviral, and anti-inflammatory properties, making it a candidate for drug development and therapeutic applications.
• Medicine The compound's bioactive properties are explored for potential use in treating diseases such as cancer, diabetes, and infectious diseases. Its ability to interact with biological targets makes it a valuable compound for pharmaceutical research.
• Industry This compound can be used in the production of dyes, pigments, and other chemical products. Its unique structure and reactivity make it suitable for various industrial applications.

6-(Pyrrolidin-1-yl)-2,3-dihydro-1H-indole-2,3-dione is of interest in medicinal chemistry due to its potential biological activities. Recent studies have demonstrated that derivatives of pyrrolidine compounds exhibit antibacterial properties and have shown effectiveness against various Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values indicate strong antibacterial activity against S. aureus and E. coli, suggesting that this compound may serve as a lead for developing new antibacterial agents.

Table 1: Antibacterial Activity of Pyrrolidine Derivatives

Compound	Bacterial Strain	MIC (mg/mL)
This compound	Staphylococcus aureus	0.0195
	Escherichia coli	0.0048
	Bacillus mycoides	0.0048
	Candida albicans	0.039

In addition to its antibacterial properties, the compound has demonstrated antifungal activity and effectively inhibits the growth of Candida species and other fungi.

Table 2: Antifungal Activity of Pyrrolidine Derivatives

Compound	Fungal Strain	MIC (mg/mL)
This compound	Candida albicans	0.039
	Fusarium oxysporum	0.056

The anticancer potential of this compound has been explored in various cancer cell lines. In vitro studies showed that it can decrease cell viability in breast cancer cell lines such as MDA-MB-231 and MCF-7.

Structure–Activity Relationship

The biological activity of pyrrolidine derivatives is often influenced by their structural characteristics. Substituents on the pyrrolidine ring can enhance or diminish activity against specific pathogens or cancer cells.

Table 3: Structure–Activity Relationships

Substituent Type	Effect on Activity
Electron-withdrawing groups	Increased antibacterial activity
Hydroxy groups	Enhanced antifungal properties
Methyl substitutions	Modest anticancer effects

Mechanism of Action

The mechanism of action of 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in disease pathways, leading to therapeutic effects. The exact pathways and targets depend on the specific application and the structure of the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional nuances of 6-(pyrrolidin-1-YL)-2,3-dihydro-1H-indole are highlighted through comparison with five analogs (Table 1).

Table 1: Structural and Functional Comparison of 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole and Analogs

Compound Name	Substituent(s)	Position(s)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Features
6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole	Pyrrolidin-1-yl	6	C₁₂H₁₆N₂	188.27	1177234-48-8	Dihydrochloride salt available; moderate lipophilicity
6-Bromo-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-indole	Bromo, 1,2,3,6-tetrahydro-4-pyridinyl	6 (Br), 3	C₁₃H₁₅BrN₂	299.18	Not provided	Bromine increases molecular weight; pyridinyl group may alter receptor binding
6-Nitro-3-[(pyrrolidin-1-yl)methyl]-1H-indole	Nitro, (pyrrolidin-1-yl)methyl	6 (NO₂), 3	C₁₃H₁₅N₃O₂	257.28	Not provided	Nitro group enhances electron-withdrawing effects; broad supplier network
1-(6-Chloropyrimidin-4-yl)-2,3-dihydro-1H-indole	6-Chloropyrimidin-4-yl	1	C₁₂H₁₀ClN₃	231.68	293292-33-8	Chloropyrimidine introduces aromatic stacking potential; higher nitrogen content
5-(Pyrrolidin-1-yl)-2,3-dihydro-1H-indole dihydrochloride	Pyrrolidin-1-yl	5	C₁₂H₁₈Cl₂N₂	267.19 (salt)	1177342-87-8	Positional isomer; dihydrochloride form enhances solubility

Key Research Findings

Substituent Position and Biological Activity: The positional isomer 5-(pyrrolidin-1-yl)-2,3-dihydro-1H-indole (vs. the 6-substituted target compound) demonstrates how minor structural changes can alter receptor interactions. For example, the 5-position may hinder steric access to binding pockets in certain enzymes .

Electronic Effects :

• The 6-nitro group in 6-nitro-3-[(pyrrolidin-1-yl)methyl]-1H-indole () introduces strong electron-withdrawing effects, which could stabilize negative charges in transition states during chemical reactions or interactions with biological targets .
• In contrast, the chloropyrimidine substituent () adds aromaticity and hydrogen-bonding capacity, making it suitable for targeting nucleotide-binding domains .

Salt Forms and Solubility :

• Both the target compound and its 5-positional isomer are available as dihydrochloride salts, underscoring the pharmaceutical utility of salt forms to improve bioavailability .

Commercial Availability: The 6-nitro derivative () is supplied by multiple vendors (e.g., AldrichCPR), suggesting established synthetic routes and demand in high-throughput screening libraries.

Biological Activity

6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole, often encountered as its dihydrochloride salt, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, pharmacological properties, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole is $C_{12}H_{18}Cl_2N_2$, with a molecular weight of approximately 261.19 g/mol. The compound features a pyrrolidine ring fused to a dihydroindole framework, which is crucial for its biological interactions.

The compound's mechanism of action involves its interaction with various receptors and enzymes:

• Receptor Binding : It has been shown to selectively bind to the arginine-vasopressin V1b receptor, which plays a role in stress response and anxiety disorders. This interaction suggests potential therapeutic applications in treating anxiety-related conditions.
• Enzyme Modulation : 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole may act as an inhibitor of certain enzymes involved in disease pathways, contributing to its therapeutic effects.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of pyrrolidine derivatives, including 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole. In vitro tests have demonstrated activity against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
E. coli	0.0195 mg/mL
Bacillus mycoides	0.0048 mg/mL
C. albicans	0.0048 mg/mL

These findings indicate that the compound exhibits potent antibacterial and antifungal activities .

Neuroprotective Effects

In addition to its antimicrobial properties, the compound has been investigated for its neuroprotective effects. It shows promise in modulating pathways associated with brain ischemia and neurodegenerative diseases. Research indicates that it may help mitigate the effects of oxidative stress in neuronal cells.

Case Study 1: Anticancer Activity

A study evaluated the anticancer potential of various indole derivatives, including those similar to 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole, against breast cancer cell lines MDA-MB-231 and MCF-7. The results indicated that certain derivatives significantly reduced cell viability at concentrations as low as 6.25 µM . This suggests that compounds within this class may serve as effective candidates for breast cancer therapy.

Case Study 2: Stress Response Modulation

Another study focused on the effects of 6-(Pyrrolidin-1-YL)-2,3-dihydro-1H-indole on stress-related behaviors in animal models. The compound was found to reduce anxiety-like behaviors through its action on the V1b receptor pathway, providing insights into its potential use in treating anxiety disorders.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 6-(pyrrolidin-1-yl)-2,3-dihydro-1H-indole, and how can purity be validated?

• The compound is typically synthesized via multi-step protocols, including Friedel-Crafts alkylation or transition-metal-catalyzed coupling to introduce the pyrrolidine moiety. A solvent-free three-component reaction (e.g., for analogous indoles) is noted for reducing waste and improving efficiency .
• Validation : Purity and structure are confirmed using NMR (1H/13C), high-resolution mass spectrometry (HRMS), and HPLC. For example, NMR can distinguish diastereotopic protons in the dihydroindole ring, while MS confirms molecular ion peaks .

Q. What biological activities are associated with 6-(pyrrolidin-1-yl)-2,3-dihydro-1H-indole derivatives?

• Indole-pyrrolidine hybrids are pharmacologically relevant, with reported antiviral, anticancer, and anti-inflammatory properties. These activities arise from interactions with biological targets like kinase enzymes or G-protein-coupled receptors (GPCRs) .
• Screening methodology : Initial assays include in vitro cytotoxicity (MTT assay), enzyme inhibition studies (e.g., kinase profiling), and molecular docking to predict binding modes .

Q. How can reaction conditions be optimized for synthesizing this compound?

• Factorial design of experiments (DoE) minimizes trial-and-error by systematically varying parameters (temperature, catalyst loading, solvent ratio). For example, a 2^k factorial design can identify critical factors affecting yield .
• Computational tools like density functional theory (DFT) predict transition states and guide solvent/catalyst selection .

Advanced Research Questions

Q. How do stereochemical variations in 6-(pyrrolidin-1-yl)-2,3-dihydro-1H-indole impact biological activity?

• Stereocontrol during synthesis (e.g., asymmetric catalysis) is critical. For example, C-3 prenylated hexahydropyrroloindoles exhibit stereospecific binding to DNA or proteins. Chiral HPLC or X-ray crystallography resolves enantiomers, while SPR assays quantify affinity differences .
• Case study: A 2020 study showed that (R)-configured analogs of similar indoles had 10-fold higher kinase inhibition than (S)-forms .

Q. What computational strategies resolve contradictions in experimental vs. predicted reactivity?

• Quantum mechanics/molecular mechanics (QM/MM) simulations reconcile discrepancies. For instance, DFT calculations may predict a lower-energy pathway that conflicts with observed byproducts. Adjusting solvation models or including dispersion corrections often aligns theory with experiment .
• Example: A 2021 study used ab initio molecular dynamics to explain unexpected regioselectivity in pyrrolidine-indole coupling .

Q. How can green chemistry principles improve the sustainability of synthesizing this compound?

• Solvent-free reactions, biocatalysis, or microwave-assisted synthesis reduce energy use. A 2025 study demonstrated a 3-component solvent-free protocol for analogous indoles, achieving 85% yield with minimal purification .
• Metrics: Atom economy (>75%) and E-factor (<5) should be calculated to benchmark improvements .

Methodological Recommendations

• Stereochemical Analysis : Use chiral auxiliaries (e.g., Evans’ oxazolidinones) or asymmetric hydrogenation .
• Data Contradictions : Apply ICReDD’s feedback loop: experimental data → computational refinement → revised conditions .
• Biological Profiling : Combine SPR for binding kinetics and transcriptomics to map downstream effects .